![molecular formula C20H21N5O5 B2858195 methyl 2-(8-(4-methoxybenzyl)-1,7-dimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetate CAS No. 887865-28-3](/img/structure/B2858195.png)
methyl 2-(8-(4-methoxybenzyl)-1,7-dimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetate
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Description
Methyl 2-(8-(4-methoxybenzyl)-1,7-dimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetate is a useful research compound. Its molecular formula is C20H21N5O5 and its molecular weight is 411.418. The purity is usually 95%.
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Scientific Research Applications
Catalytic Applications
Imidazol-2-ylidenes, belonging to the family of N-heterocyclic carbenes (NHC), have shown efficiency as catalysts in transesterification between esters and alcohols. Low catalyst loadings of aryl- or alkyl-substituted NHC catalysts facilitate the acylation of alcohols with vinyl acetate at room temperature, highlighting their versatility in synthetic chemistry. This suggests potential applications of structurally similar compounds in facilitating organic transformations (Grasa, Kissling, & Nolan, 2002).
Antioxidant and Anti-Inflammatory Properties
The synthesis and study of derivatives of 1,3-dimethylxanthine, which share a resemblance in structural complexity to the queried compound, have demonstrated significant antioxidant and anti-inflammatory properties. This indicates the potential of such compounds in pharmaceutical applications, especially for managing oxidative stress and inflammation (Кorobko, Hadjipavlou-Litina, & Logoyda, 2018).
Antimicrobial Activity
Silver(I) acetate complexes derived from N-heterocyclic carbene precursors have shown preliminary in vitro antibacterial activity against Staphylococcus aureus and Escherichia coli. This suggests the potential utility of compounds with similar core structures in developing new antimicrobial agents (Hackenberg et al., 2013).
Reactivity and Spectroscopic Characterization
The study of newly synthesized imidazole derivatives through experimental and computational approaches has revealed specific spectroscopic and reactive properties. This highlights the importance of such compounds in understanding chemical reactivity and designing molecules with targeted properties (Hossain et al., 2018).
Synthesis of Novel Compounds
Research into the synthesis of novel heterocyclic compounds derived from acetohydrazide precursors, including studies on lipase and α-glucosidase inhibition, showcases the broad applicability of complex organic molecules in medicinal chemistry and drug discovery (Bekircan, Ülker, & Menteşe, 2015).
Properties
IUPAC Name |
methyl 2-[6-[(4-methoxyphenyl)methyl]-4,7-dimethyl-1,3-dioxopurino[7,8-a]imidazol-2-yl]acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21N5O5/c1-12-9-24-16-17(22(2)20(28)25(18(16)27)11-15(26)30-4)21-19(24)23(12)10-13-5-7-14(29-3)8-6-13/h5-9H,10-11H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XOKSWYCTCKQKKQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN2C3=C(N=C2N1CC4=CC=C(C=C4)OC)N(C(=O)N(C3=O)CC(=O)OC)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21N5O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
411.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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